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Compound of Interest

Compound Name: Kihadanin A

Cat. No.: B1585434 Get Quote

An In-depth Review of a Promising Limonoid Compound

Introduction
Kihadanin A is a naturally occurring limonoid, a class of highly oxygenated triterpenoid

compounds predominantly found in plants of the Meliaceae family. Limonoids have garnered

significant interest in the scientific community due to their diverse and potent biological

activities, including anticancer, anti-inflammatory, and insecticidal properties. This technical

guide provides a comprehensive overview of the current knowledge on Kihadanin A, including

its chemical properties, potential mechanisms of action, and relevant experimental data from

closely related compounds to inform future research and drug development efforts. While direct

experimental data on Kihadanin A is limited, this guide consolidates available information and

provides a strong rationale for its further investigation.
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Property Value

Molecular Formula C₃₁H₃₆O₁₃

Molecular Weight 616.6 g/mol

Class Limonoid

Sub-class Phragmalin-type

CAS Number 125276-62-2

Natural Sources
Believed to be isolated from plants of the

Meliaceae family, such as Chukrasia tabularis.

Putative Mechanism of Action: Targeting Glycogen
Synthase Kinase-3β (GSK-3β)
In silico molecular docking studies have identified Kihadanin A as a potential inhibitor of

Glycogen Synthase Kinase-3β (GSK-3β), a serine/threonine kinase that plays a crucial role in a

multitude of cellular processes.[1][2] GSK-3β is a key regulator in signaling pathways

implicated in various diseases, including cancer, neurodegenerative disorders, and

inflammatory conditions.[1][2] The dysregulation of GSK-3β activity is a hallmark of many

pathological states, making it an attractive target for therapeutic intervention.

The proposed mechanism involves Kihadanin A binding to the ATP-binding pocket of GSK-3β,

thereby preventing the phosphorylation of its downstream substrates. This inhibition can

modulate several signaling pathways, leading to various cellular responses.

Figure 1: Putative signaling pathway of Kihadanin A via GSK-3β inhibition.

Biological Activities and Quantitative Data
While specific experimental data for Kihadanin A is not yet available in the public domain, the

biological activities of structurally similar phragmalin-type limonoids isolated from Chukrasia

tabularis provide strong evidence for its potential therapeutic effects.
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Limonoids isolated from the Meliaceae family have demonstrated significant cytotoxic effects

against various cancer cell lines. While data for Kihadanin A is pending, studies on other

limonoids from the related genus Khaya provide insight into the potential of this compound

class.

Table 1: Cytotoxicity of Limonoids from Khaya ivorensis against Human Cancer Cell Lines

Compound Cell Line IC₅₀ (µM) Reference

3-O-methyl-

butyrylseneganolide A
HL-60 (Leukemia) 21.1 [1]

Seneganolide A HL-60 (Leukemia) 39.5 [1]

1,3-dideacetylkhivorin A-549 (Lung) 30.2 [1]

Ivorenoid C HL-60 (Leukemia) 0.19 [3]

Ivorenoid F
P388 (Murine

Leukemia)
0.63 [3]

Anti-inflammatory Activity
Several phragmalin-type limonoids from Chukrasia tabularis have been shown to inhibit the

production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-

stimulated RAW 264.7 macrophage cells.

Table 2: Anti-inflammatory Activity of Phragmalin-Type Limonoids from Chukrasia tabularis
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Compound IC₅₀ for NO Inhibition (µM) Reference

Chuktabamalin A 21.72 ± 2.79 [4]

Chuktabamalin B 23.29 ± 1.00 [4]

Chuktabamalin C 47.08 ± 3.47 [4]

Chuktabamalin E 66.67 ± 2.89 [4]

Limonoid 2 (Unnamed) 4.58 [5]

Tabularisin Q 13.13 [5]

Chuktabularin Y 10.40 [5]

Insecticidal Activity
Extracts from the Meliaceae family are well-known for their insecticidal properties, largely

attributed to their limonoid content. While specific data for Kihadanin A is unavailable, extracts

from Khaya ivorensis have demonstrated significant termiticidal activity. The evaluation of

Kihadanin A against agricultural pests such as Spodoptera frugiperda is a promising area for

future research.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the evaluation of

Kihadanin A's biological activities.

Cytotoxicity Assessment: MTT Assay
This protocol outlines the determination of the cytotoxic effects of a compound on cancer cell

lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[2][6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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